Cas no 2034419-42-4 (3-1-(oxolane-2-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one)

• Product Name: 3-1-(oxolane-2-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• CAS No: 2034419-42-4
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 6231919
• PubChem ID: 121021835
• Update Time: 2025-10-20

3-1-(oxolane-2-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(oxolane-2-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• F6559-1008
• 3-(1-(tetrahydrofuran-2-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
• 2034419-42-4
• 3-[1-(oxolane-2-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one
• AKOS026698140
• 3-[1-(oxolane-2-carbonyl)piperidin-4-yl]-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one

• Inchi： 1S/C15H18N4O3S/c20-14(12-2-1-8-22-12)18-6-3-10(4-7-18)19-15(21)13-11(16-17-19)5-9-23-13/h5,9-10,12H,1-4,6-8H2
• InChI Key： GVFJLXLNXYLXHL-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C1CCN(C(C3CCCO3)=O)CC1)N=N2)=O

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Additional information on 3-1-(oxolane-2-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one

Compound CAS No 2034419-42-4: 3-(1-(Oxolane-2-carbonyl)piperidin-4-yl)-3H,4H-thieno[3,2-d]1,2,3-triazin-4-one

The compound with CAS No 2034419-42-4, known as 3-(1-(oxolane-2-carbonyl)piperidin-4-yl)-3H,4H-thieno[3,2-d]1,2,3-triazin-4-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thieno-triazine core and a piperidine ring substituted with an oxolane moiety. The thieno[3,2-d]1,2,3-triazine system is a heterocyclic framework that has been extensively studied for its unique electronic properties and reactivity.

Recent studies have highlighted the importance of oxolane-containing compounds in the development of advanced materials. The oxolane group in this molecule contributes to its stability and solubility, making it an attractive candidate for applications in organic electronics. For instance, researchers have explored the use of similar compounds in the fabrication of high-performance organic light-emitting diodes (OLEDs) and photovoltaic devices. The piperidine ring further enhances the molecule's flexibility and ability to form stable supramolecular assemblies.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thieno-triazine core through cyclization reactions and the subsequent functionalization with the oxolane-piperidine substituent. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, reducing production costs and improving scalability.

In terms of physical properties, CAS No 2034419-42-4 exhibits a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling in laboratory settings. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in light-harvesting applications.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. For example, researchers have demonstrated that derivatives of this molecule can be incorporated into polymer frameworks to enhance their mechanical and electrical properties. Additionally, its ability to form self-assembled monolayers makes it a valuable component in nanotechnology applications.

Recent studies have also explored the biological activity of CAS No 2034419-42-4. Initial assays suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, indicating its potential as a lead compound for drug development. Further research is needed to fully understand its pharmacokinetic properties and mechanism of action.

In conclusion, CAS No 2034419-42-4 represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is poised to play a critical role in shaping future innovations in materials science and pharmaceuticals.